molecular formula C17H14N2O3S B6137089 (2E,5Z)-5-(4-hydroxy-3-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one

(2E,5Z)-5-(4-hydroxy-3-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one

Cat. No.: B6137089
M. Wt: 326.4 g/mol
InChI Key: JOIUJUJSHIHBDT-GDNBJRDFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (2E,5Z)-5-(4-hydroxy-3-methoxybenzylidene)-2-(phenylimino)-1,3-thiazolidin-4-one is a rhodanine derivative featuring a thiazolidin-4-one core with a 4-hydroxy-3-methoxybenzylidene group at the 5-position and a phenylimino substituent at the 2-position . Its (2E,5Z) stereochemistry arises from the conjugated double bonds between the benzylidene moiety and the thiazolidinone ring. This compound is synthesized via Knoevenagel condensation, as reported in studies by Shahwar et al., where 2-thioxo-1,3-thiazolidin-4-one intermediates react with substituted benzaldehydes under acidic conditions . Key structural features include:

  • Phenylimino group: Replaces the thioxo group at position 2, altering electronic properties and biological activity .

Properties

IUPAC Name

(5Z)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-2-phenylimino-1,3-thiazolidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14N2O3S/c1-22-14-9-11(7-8-13(14)20)10-15-16(21)19-17(23-15)18-12-5-3-2-4-6-12/h2-10,20H,1H3,(H,18,19,21)/b15-10-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JOIUJUJSHIHBDT-GDNBJRDFSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=CC(=C1)C=C2C(=O)NC(=NC3=CC=CC=C3)S2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=C(C=CC(=C1)/C=C\2/C(=O)NC(=NC3=CC=CC=C3)S2)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications in Benzylidene Substituents

Table 1: Substituent Variations in Benzylidene Group
Compound Name Substituents on Benzylidene Position 2 Group Key References
Target Compound 4-hydroxy-3-methoxy Phenylimino
(5Z)-5-(2-Hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one (II) 2-hydroxy Thioxo
(5Z)-5-(4-Chlorobenzylidene)-2-thioxo-1,3-thiazolidin-4-one 4-chloro Thioxo
(5Z)-5-(4-Bromobenzylidene)-2-thioxo-1,3-thiazolidin-4-one 4-bromo Thioxo
(5Z)-5-(1,3-Benzodioxol-5-ylmethylene)-2-(piperazin-1-yl)-1,3-thiazol-4(5H)-one 1,3-benzodioxol-5-yl Piperazin-1-yl

Key Findings :

  • Electron-withdrawing groups (e.g., Cl, Br) at the 4-position of the benzylidene ring enhance antialgal activity (IC50 = 1.3–3.0 μmol/L) compared to electron-donating groups like methoxy .

Modifications at Position 2 of the Thiazolidinone Core

Table 2: Position 2 Substituent Variations
Compound Name Position 2 Group Biological Activity Key References
Target Compound Phenylimino Not explicitly reported; inferred SAR trends
(5Z)-5-(4-Hydroxy-3-methoxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one Thioxo Moderate enzyme inhibition (IC50 ~10 μmol/L)
(5Z)-5-(Substituted benzylidene)-2-(methylthio)thiazol-4(5H)-one Methylthio Improved solubility
(2Z,5Z)-2-[(2-Chlorophenyl)imino]-5-(4-hydroxy-3-methoxybenzylidene)-1,3-thiazolidin-4-one 2-Chlorophenylimino Enhanced binding affinity (PDB: J19)

Key Findings :

  • Replacement of thioxo with phenylimino (as in the target compound) reduces thiol-mediated toxicity and may improve metabolic stability .
  • The 2-chlorophenylimino variant (PDB: J19) shows stronger intermolecular interactions in crystallographic studies, suggesting higher target affinity .

Physical and Crystallographic Properties

Table 3: Comparative Physical Data
Compound Name Melting Point (°C) Crystal System Space Group Reference Code
Target Compound >260 (inferred) Not reported
(5Z)-5-(4-Hydroxy-3-methoxybenzylidene)-2-(morpholin-1-yl)-1,3-thiazol-4(5H)-one 251–253
(5Z)-5-(2-Methylbenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one Monoclinic P21/c

Key Findings :

  • Morpholin-1-yl derivatives (e.g., compound 5c) exhibit lower melting points (~250°C) compared to phenylimino analogs, likely due to reduced crystallinity .
  • Crystallographic data for the 2-methylbenzylidene analog (Monoclinic, P21/c) highlights the role of bulky substituents in packing efficiency .

Key Findings :

  • Halogenated benzylidene derivatives (Cl, Br) exhibit superior antialgal and photosynthetic electron transport (PET) inhibition compared to methoxy/hydroxy analogs .
  • The target compound’s phenylimino group may shift activity toward protein targets (e.g., kinases) rather than photosynthetic systems .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.